1,3-dihydro-1-methyl-3-(3-piperidinylmethyl)-2H-benzimidazol-2-one

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 1-methyl-3-(piperidin-3-ylmethyl)benzimidazol-2-one
• InChI: InChI=1S/C14H19N3O/c1-16-12-6-2-3-7-13(12)17(14(16)18)10-11-5-4-8-15-9-11/h2-3,6-7,11,15H,4-5,8-10H2,1H3
• InChI Key: AYAHURVQNAUKFB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=O)CC3CCCNC3

Description

1,3-dihydro-1-methyl-3-(3-piperidinylmethyl)-2H-benzimidazol-2-one is a useful research compound. Its molecular formula is C14H19N3O and its molecular weight is 245.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16 parts of 1,3-dihydro-1-methyl-3-(3-pyridinylmethyl)-2H-benzimidazol-2-one and 200 parts of acetic acid is hydrogenated at normal pressure and at 50° C. with 2 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen is taken up, the catalyst is filtered off and the filtrate is evaporated. Water is added to the residue and the whole is alkalized with ammonium hydroxide. The product is extracted with methylbenzene. The extract is dried, filtered and evaporated, yielding 16.5 parts (100%) of 1,3-dihydro-1-methyl-3-(3-piperidinylmethyl)-2H-benzimidazol-2-one as an oily residue.